Cas no 1361890-40-5 (2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde)

• Product Name: 2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde
• CAS No: 1361890-40-5
• MF: C₁₂H₈Cl₂N₂O
• MW: 267.11072063446
• CID: 4928721
• Update Time: 2025-07-18

2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H8Cl2N2O/c13-10-2-7(3-11(14)4-10)8-1-9(6-17)12(15)16-5-8/h1-6H,(H2,15,16)
• InChI Key： FIEANLVYJPCGBD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC(=C(C=O)C=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 3.4
• Topological Polar Surface Area: 56

Additional information on 2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde

Research Briefing on 2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde (CAS: 1361890-40-5) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde (CAS: 1361890-40-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its nicotinaldehyde core and dichlorophenyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde has been optimized in several recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions to introduce the 3,5-dichlorophenyl moiety. The authors reported a 75% overall yield, with high purity (>98%) confirmed by HPLC and NMR spectroscopy. This advancement is critical for scaling up production to meet the demands of preclinical and clinical studies.

In terms of biological activity, 2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde has shown promising results as a scaffold for kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in inhibiting JAK2 kinases, which are implicated in inflammatory diseases and certain cancers. The compound's aldehyde group was functionalized to form Schiff base derivatives, which exhibited nanomolar inhibitory activity in enzymatic assays. These findings suggest its potential as a lead compound for developing next-generation kinase inhibitors.

Another area of interest is the compound's antimicrobial properties. Research published in Antimicrobial Agents and Chemotherapy (2023) revealed that derivatives of 2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde displayed potent activity against multidrug-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These results highlight its potential as a starting point for novel antibiotic development, particularly in the face of rising antibiotic resistance.

Beyond its direct biological applications, 2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde has also been employed as a building block in chemical biology probes. A 2023 study in ACS Chemical Biology utilized this compound to develop fluorescent probes for imaging protein-protein interactions in live cells. The probe's specificity and stability under physiological conditions make it a valuable tool for studying intracellular signaling pathways. This application underscores the compound's versatility in both therapeutic and diagnostic contexts.

In conclusion, 2-Amino-5-(3,5-dichlorophenyl)nicotinaldehyde (CAS: 1361890-40-5) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with its demonstrated biological activities, position it as a promising candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in in vivo models to fully realize its therapeutic potential.